Cas no 313373-26-1 (N-(4-methoxy-1,3-benzothiazol-2-yl)thiophene-2-carboxamide)

• Product Name: N-(4-methoxy-1,3-benzothiazol-2-yl)thiophene-2-carboxamide
• CAS No: 313373-26-1
• MF: C₁₃H₁₀N₂O₂S₂
• MW: 290.360700130463
• CID: 5940664
• PubChem ID: 4648295
• Update Time: 2025-05-24

N-(4-methoxy-1,3-benzothiazol-2-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxy-1,3-benzothiazol-2-yl)thiophene-2-carboxamide
• 2-Thiophenecarboxamide, N-(4-methoxy-2-benzothiazolyl)-
• 313373-26-1
• N-(4-methoxybenzo[d]thiazol-2-yl)thiophene-2-carboxamide
• AKOS002356352
• F0015-0804

• Inchi： 1S/C13H10N2O2S2/c1-17-8-4-2-5-9-11(8)14-13(19-9)15-12(16)10-6-3-7-18-10/h2-7H,1H3,(H,14,15,16)
• InChI Key： ZTZQLIRZWZVAPR-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC3=C(OC)C=CC=C3S2)=O)SC=CC=1

Computed Properties

• Exact Mass: 290.01836991g/mol
• Monoisotopic Mass: 290.01836991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4-methoxy-1,3-benzothiazol-2-yl)thiophene-2-carboxamide

N-(4-Methoxy-1,3-Benzothiazol-2-Yl)Thiophene-2-Carboxamide

The compound N-(4-methoxy-1,3-benzothiazol-2-yl)thiophene-2-carboxamide (CAS No. 313373-26-1) is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzothiazole moiety with a thiophene ring through a carboxamide linkage. The presence of the methoxy group at the 4-position of the benzothiazole ring adds to its functional diversity, making it a versatile molecule for research and development.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery and material synthesis. The thiophene ring in this compound contributes to its aromaticity and electronic properties, making it an attractive candidate for applications in optoelectronic materials. Researchers have explored the use of this compound in the development of organic semiconductors, where its electronic properties play a crucial role in charge transport mechanisms.

The synthesis of N-(4-methoxy-1,3-benzothiazol-2-yl)thiophene-2-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the benzothiazole core, followed by the introduction of the methoxy group and subsequent coupling with the thiophene derivative. Recent advancements in catalytic systems have significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to act as a bioisostere or pharmacophore mimic has been explored in several drug design studies. Additionally, the compound's stability under physiological conditions makes it a potential candidate for drug delivery systems. Recent research has also focused on its anti-inflammatory and antioxidant properties, which could pave the way for its use in therapeutic agents.

The structural versatility of N-(4-methoxy-1,3-benzothiazol-2-yl)thiophene-2-carboxamide allows for further functionalization to tailor its properties for specific applications. For instance, modifications to the methoxy group or the thiophene ring can significantly alter its electronic characteristics, enabling its use in advanced materials such as organic light-emitting diodes (OLEDs) or photovoltaic cells. These findings underscore the importance of this compound as a building block in modern materials science.

Furthermore, computational studies have provided valuable insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the conjugation between the benzothiazole and thiophene moieties enhances its optical properties, making it suitable for applications in nonlinear optics. Experimental validation of these theoretical predictions has been reported in recent literature, further solidifying its role as a key molecule in contemporary chemical research.

In conclusion, N-(4-methoxy-1,3-benzothiazol-2-yl)thiophene-2-carboxamide is a multifaceted compound with immense potential across diverse scientific domains. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable asset in both academic and industrial settings. Continued research into its properties and functionalities is expected to unlock even more innovative uses for this remarkable molecule.